![molecular formula C3H6O4S B568869 1,3,2-Dioxathiolane, 4-methyl-, 2,2-dioxide, (4R)- CAS No. 1006381-03-8](/img/structure/B568869.png)
1,3,2-Dioxathiolane, 4-methyl-, 2,2-dioxide, (4R)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1,3,2-Dioxathiolane, 4-methyl-, 2,2-dioxide, (4R)-” is also known as ®-4-Methyl-1,3,2-dioxathiolane 2,2-dioxide . It has a molecular weight of 138.14 and is typically stored in an inert atmosphere at temperatures between 2-8°C . The compound is a liquid in its physical form .
Molecular Structure Analysis
The molecular formula of this compound is C3H6O4S . The InChI code is 1S/C3H6O4S/c1-3-2-6-8(4,5)7-3/h3H,2H2,1H3/t3-/m1/s1 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 138.14 . It is a liquid in its physical form . It is stored in an inert atmosphere at temperatures between 2-8°C . The compound has a density of 1.408 g/mL .Scientific Research Applications
Organic Synthesis
This compound is an essential intermediate in organic synthesis . It plays a vital role in various chemical reactions and is used in the production of a wide range of organic compounds .
Lithium-Ion Batteries
The compound significantly improves the performance and service life of lithium-ion batteries . It exhibits outstanding capacity retention and lifespan characteristics in lithium-ion batteries .
Microreactors
The compound is used in microreactors for its synthesis . The efficient dispersion and mixing of fluids at the micrometer scale in microreactors enhance the conversion and selectivity to this compound .
Heat Management
During the synthesis process of this compound, a large amount of heat is released, leading to its hydrolysis . This property is utilized in heat management applications .
Artificial Sweeteners
This compound is used in the production of artificial sweeteners . It is a high-intensity sweetener and is approximately 120 times sweeter than sucrose .
Food Industry
Due to its sweetening properties, this compound is used in the food industry as a low-calorie alternative to sugar . It helps reduce calories, control weight, manage diabetes, and prevent cavities .
Safety and Hazards
properties
IUPAC Name |
(4R)-4-methyl-1,3,2-dioxathiolane 2,2-dioxide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6O4S/c1-3-2-6-8(4,5)7-3/h3H,2H2,1H3/t3-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQXNUCOGMMHHNA-GSVOUGTGSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1COS(=O)(=O)O1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1COS(=O)(=O)O1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3,2-Dioxathiolane, 4-methyl-, 2,2-dioxide, (4R)- | |
CAS RN |
1006381-03-8 |
Source
|
Record name | (4R)-4-Methyl-1,3,2-dioxathiolane 2,2-dioxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.